![molecular formula C25H24F3N3O2 B2423550 ((3-(trifluoromethyl)phenyl)amino)-N-(4-(2,6,6-trimethyl-4-oxo(5,6,7-trihydroindolyl))phenyl)formamide CAS No. 1022634-82-7](/img/structure/B2423550.png)
((3-(trifluoromethyl)phenyl)amino)-N-(4-(2,6,6-trimethyl-4-oxo(5,6,7-trihydroindolyl))phenyl)formamide
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Description
((3-(trifluoromethyl)phenyl)amino)-N-(4-(2,6,6-trimethyl-4-oxo(5,6,7-trihydroindolyl))phenyl)formamide is a useful research compound. Its molecular formula is C25H24F3N3O2 and its molecular weight is 455.481. The purity is usually 95%.
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Scientific Research Applications
- Investigate its binding affinity to specific receptors or enzymes, which could lead to new therapies for diseases like cancer, inflammation, or metabolic disorders .
- Researchers study its absorption and emission spectra, exploring its effectiveness in targeted cancer treatment .
- Investigate its charge transport properties, stability, and compatibility with other materials for applications in organic solar cells, light-emitting diodes (LEDs), and field-effect transistors .
- Explore its photostability, cell permeability, and specificity for various imaging techniques (e.g., confocal microscopy, flow cytometry) .
Medicinal Chemistry and Drug Development
Photodynamic Therapy (PDT)
Materials Science and Organic Electronics
Fluorescent Probes and Imaging Agents
Agrochemicals and Crop Protection
Photophysics and Spectroscopy
properties
IUPAC Name |
1-[3-(trifluoromethyl)phenyl]-3-[4-(2,6,6-trimethyl-4-oxo-5,7-dihydroindol-1-yl)phenyl]urea |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C25H24F3N3O2/c1-15-11-20-21(13-24(2,3)14-22(20)32)31(15)19-9-7-17(8-10-19)29-23(33)30-18-6-4-5-16(12-18)25(26,27)28/h4-12H,13-14H2,1-3H3,(H2,29,30,33) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SABUGCGWCAYKIM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N1C3=CC=C(C=C3)NC(=O)NC4=CC=CC(=C4)C(F)(F)F)CC(CC2=O)(C)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24F3N3O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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